Cas no 161490-95-5 ((2,5-Dibromothiophen-3-yl)methanol)
161490-95-5 structure
Product Name:(2,5-Dibromothiophen-3-yl)methanol
CAS No:161490-95-5
MF:C5H4Br2OS
MW:271.9576587677
MDL:MFCD19646919
CID:1090579
PubChem ID:19957409
Update Time:2025-04-20
(2,5-Dibromothiophen-3-yl)methanol Chemical and Physical Properties
Names and Identifiers
-
- (2,5-Dibromothiophen-3-yl)methanol
- SY293111
- CS-0380375
- 3-Thiophenemethanol, 2,5-dibromo-
- (2,5-Dibromo-3-thienyl)methanol
- MFCD19646919
- SCHEMBL1569387
- DTXSID80601458
- AKOS013398061
- 161490-95-5
-
- MDL: MFCD19646919
- Inchi: 1S/C5H4Br2OS/c6-4-1-3(2-8)5(7)9-4/h1,8H,2H2
- InChI Key: KQDJBFVMDMVSBS-UHFFFAOYSA-N
- SMILES: BrC1=C(C=C(S1)Br)CO
Computed Properties
- Exact Mass: 269.83492
- Monoisotopic Mass: 269.83496g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 101
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 48.5Ų
Experimental Properties
- PSA: 20.23
(2,5-Dibromothiophen-3-yl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A169004817-1g |
(2,5-Dibromothiophen-3-yl)methanol |
161490-95-5 | 95% | 1g |
341.12 USD | 2021-06-01 | |
| Chemenu | CM199536-1g |
(2,5-dibromothiophen-3-yl)methanol |
161490-95-5 | 95% | 1g |
$380 | 2021-08-05 | |
| Chemenu | CM199536-1g |
(2,5-dibromothiophen-3-yl)methanol |
161490-95-5 | 95% | 1g |
$380 | 2023-01-19 | |
| eNovation Chemicals LLC | Y1194430-5g |
(2,5-Dibromo-3-thienyl)methanol |
161490-95-5 | 95% | 5g |
$1430 | 2024-07-29 | |
| eNovation Chemicals LLC | Y1194430-5g |
(2,5-Dibromo-3-thienyl)methanol |
161490-95-5 | 95% | 5g |
$1430 | 2025-02-26 | |
| eNovation Chemicals LLC | Y1194430-5g |
(2,5-Dibromo-3-thienyl)methanol |
161490-95-5 | 95% | 5g |
$1430 | 2025-03-03 |
(2,5-Dibromothiophen-3-yl)methanol Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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